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Compound of Interest

N,N-Dimethyl-2-
Compound Name: ,
phenoxyethanamine

Cat. No.: B082504

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of
N,N-Dimethyl-2-phenoxyethanamine (CAS No. 13468-02-5), a key intermediate in the
synthesis of potential histone deacetylase (HDAC) inhibitors.

Chemical and Physical Properties

N,N-Dimethyl-2-phenoxyethanamine is a pale yellow to light yellow oil.[1] Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 13468-02-5 (1102131141
Molecular Formula C10H15NO [1112][31[4]
Molecular Weight 165.23 g/mol [3]
Appearance Pale Yellow to Light Yellow Oil [1]

Boiling Point 232 °C [3]
Density 0.970 g/cm?3 [3]

Flash Point 67 °C [3]
Solubility Slightly soluble in Chloroform, 3]

DMSO, and Ethyl Acetate.
pKa 8.80 + 0.28 (Predicted) [3]

Handling and Storage Procedures

Safety and Hazards

N,N-Dimethyl-2-phenoxyethanamine is classified as a hazardous substance and requires

careful handling to minimize exposure.[2]

Hazard Statements:

Precautionary Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]
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o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[3]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Personal Protective Equipment (PPE)

When handling N,N-Dimethyl-2-phenoxyethanamine, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, use a suitable respirator.

Storage

Proper storage is crucial to maintain the integrity and stability of N,N-Dimethyl-2-
phenoxyethanamine.

Temperature: Store in a refrigerator at 2-8°C.[1]

Atmosphere: Store under an inert gas atmosphere, such as nitrogen or argon.[3]

Container: Keep the container tightly sealed to prevent exposure to air and moisture.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.
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Application Notes: Synthesis of Histone
Deacetylase (HDAC) Inhibitors

N,N-Dimethyl-2-phenoxyethanamine is a valuable building block for the synthesis of histone
deacetylase (HDAC) inhibitors.[1][3] HDACs are a class of enzymes that play a crucial role in
the regulation of gene expression by removing acetyl groups from histone proteins. The
inhibition of HDACs can lead to the re-expression of tumor suppressor genes, making them a
key target in cancer therapy.

The general structure of many HDAC inhibitors consists of three key components:

e Azinc-binding group (ZBG) that chelates the zinc ion in the active site of the HDAC enzyme.
e Alinker region that connects the ZBG to the cap group.

e A cap group that interacts with the surface of the enzyme.

N,N-Dimethyl-2-phenoxyethanamine can be utilized to introduce a substituted "cap” group in
the synthesis of novel HDAC inhibitors. A common synthetic route involves the amide coupling
of N,N-Dimethyl-2-phenoxyethanamine with a carboxylic acid that contains a suitable linker
and a zinc-binding group.
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Experimental Protocols
Synthesis of a Potential HDAC Inhibitor via Amide
Coupling
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This protocol describes a general procedure for the amide coupling of N,N-Dimethyl-2-
phenoxyethanamine with a model carboxylic acid, such as cinnamic acid, using 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt) as coupling
agents.

Materials:

N,N-Dimethyl-2-phenoxyethanamine

e Cinnamic acid (or another suitable carboxylic acid)

e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCI)

e 1-Hydroxybenzotriazole (HOBLt)

» N,N-Diisopropylethylamine (DIPEA)

e Anhydrous N,N-Dimethylformamide (DMF)

o Ethyl acetate (EtOAC)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

Procedure:

e Reaction Setup:

o To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
add the carboxylic acid (1.0 equivalent), HOBt (1.2 equivalents), and N,N-Dimethyl-2-
phenoxyethanamine (1.1 equivalents).
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o Dissolve the mixture in anhydrous DMF (approximately 0.5 M concentration relative to the
carboxylic acid).

o Cool the solution to 0°C in an ice bath with continuous stirring.

e Coupling Reaction:

o Add EDC-HCI (1.2 equivalents) to the reaction mixture in portions.

o Slowly add DIPEA (2.5 equivalents) dropwise to the cooled solution.

o Allow the reaction mixture to slowly warm to room temperature and continue stirring for
12-24 hours.

e Reaction Monitoring:

o Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS) until the starting materials are consumed.

o Workup:

o Once the reaction is complete, dilute the mixture with ethyl acetate.

o Wash the organic layer sequentially with saturated aqueous NaHCOs solution (to remove
unreacted acid and HOBt) and brine.

o Dry the organic layer over anhydrous MgSOQea, filter, and concentrate the solvent under
reduced pressure using a rotary evaporator.

e Purification:

o Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure
amide product.
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Stability and Solubility
Stability

Specific quantitative stability data for N,N-Dimethyl-2-phenoxyethanamine is not extensively
available in the public literature. However, based on its chemical structure, the following
potential degradation pathways should be considered:

o Oxidation: The tertiary amine group is susceptible to oxidation, which could lead to the
formation of the corresponding N-oxide.

o Acid/Base Hydrolysis: While the ether linkage is generally stable, it may be cleaved under
harsh acidic or basic conditions, especially at elevated temperatures. The tertiary amine will
form salts with acids.

It is recommended to determine the stability of this compound under specific experimental
conditions empirically.

Solubility

Quantitative solubility data in common laboratory solvents is limited. It is reported to be slightly
soluble in chloroform, DMSO, and ethyl acetate.[3] For experimental purposes, it is advisable to
determine the solubility in the desired solvent system prior to use. A summary of known and
recommended solvents is provided below.

Solvent Qualitative Solubility Recommended for...
Chloroform Slightly Soluble Extraction, Chromatography
] Reaction Solvent, Stock
DMSO Slightly Soluble ]
Solutions
Ethyl Acetate Slightly Soluble Extraction, Chromatography
o ) Reaction Solvent for Amide
DMF Miscible (Likely) )
Coupling
) Stock Solutions,
Methanol/Ethanol Soluble (Likely)

Recrystallization
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Conclusion

N,N-Dimethyl-2-phenoxyethanamine is a valuable and versatile intermediate for the
synthesis of potential therapeutic agents, particularly HDAC inhibitors. Proper handling,
storage, and the use of appropriate personal protective equipment are essential to ensure
laboratory safety. The provided protocols offer a starting point for the use of this compound in
synthetic chemistry, and further optimization may be required based on the specific substrates
and desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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